6-(2-tert-butylphenoxy)hexyl thiocyanate
Overview
Description
6-(2-tert-butylphenoxy)hexyl thiocyanate, also known as TBPH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a thiocyanate derivative that is synthesized through a multi-step process. In
Scientific Research Applications
6-(2-tert-butylphenoxy)hexyl thiocyanate has been found to have various scientific research applications, including its use as a surfactant in the production of nanoparticles, as a coating for medical implants, and as a potential therapeutic agent for the treatment of cancer and other diseases.
Mechanism of Action
The exact mechanism of action of 6-(2-tert-butylphenoxy)hexyl thiocyanate is not fully understood, but it is believed to interact with cellular membranes and proteins, leading to changes in cellular signaling pathways. This can result in the inhibition of cell growth and proliferation, making 6-(2-tert-butylphenoxy)hexyl thiocyanate a potential therapeutic agent for the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
6-(2-tert-butylphenoxy)hexyl thiocyanate has been found to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of cellular signaling pathways. It has also been found to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-(2-tert-butylphenoxy)hexyl thiocyanate is its potential as a therapeutic agent for the treatment of cancer and other diseases. It also has good solubility and stability, making it easy to work with in lab experiments. However, one of the limitations of 6-(2-tert-butylphenoxy)hexyl thiocyanate is its potential toxicity, which needs to be further studied and evaluated.
Future Directions
There are several future directions for the research and development of 6-(2-tert-butylphenoxy)hexyl thiocyanate, including its use as a coating for medical implants to improve biocompatibility, its potential as a therapeutic agent for the treatment of cancer and other diseases, and its use in the production of nanoparticles. Further studies are needed to fully understand the mechanism of action and potential toxicity of 6-(2-tert-butylphenoxy)hexyl thiocyanate, as well as its potential applications in various fields.
Conclusion:
In conclusion, 6-(2-tert-butylphenoxy)hexyl thiocyanate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is synthesized through a multi-step process and has been found to have various scientific research applications, including its use as a surfactant in the production of nanoparticles, as a coating for medical implants, and as a potential therapeutic agent for the treatment of cancer and other diseases. Further studies are needed to fully understand the mechanism of action and potential toxicity of 6-(2-tert-butylphenoxy)hexyl thiocyanate, as well as its potential applications in various fields.
properties
IUPAC Name |
6-(2-tert-butylphenoxy)hexyl thiocyanate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NOS/c1-17(2,3)15-10-6-7-11-16(15)19-12-8-4-5-9-13-20-14-18/h6-7,10-11H,4-5,8-9,12-13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBLDVTVNTMSULV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=CC=C1OCCCCCCSC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-Tert-butylphenoxy)hexyl thiocyanate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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